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Compound of Interest

Compound Name: 0990CL

Cat. No.: B1663892

Application Notes and Protocols for 0990CL

Audience: Researchers, scientists, and drug development professionals.

Introduction: 0990CL is a chemical compound identified as an inhibitor of heterotrimeric Gai
subunits[1][2]. Its chemical name is (4-Phenyl-quinazolin-2-yl)-(4,6,6-trimethyl-1,6-dihydro-
pyrimidin-2-yl)-amine[1][2]. As an inhibitor, 0990CL directly interacts with Gai, making it a
valuable tool for studying G protein-coupled receptor (GPCR) signaling pathways. Specifically,
it has been shown to block the a2-adrenergic receptor-mediated regulation of cyclic AMP
(cAMP)[1]. These application notes provide detailed protocols for the preparation and storage
of 0990CL stock solutions for research purposes.

Compound Data and Storage Summary

The following table summarizes the key quantitative and qualitative data for 0990CL.
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Parameter Value Reference
(4-Phenyl-quinazolin-2-yl)-

IUPAC Name (4,6,6-trimethyl-1,6-dihydro-
pyrimidin-2-yl)-amine

CAS Number 511514-03-7

Molecular Formula C21H21N5

Molecular Weight 343.42 g/mol

Purity > 98% (via HPLC)

Appearance Solid powder

Solubility Soluble in DMSO

Short-Term Storage

Dry, dark, at 0-4°C (days to

weeks)

Long-Term Storage

-20°C (months to years)

Protocols

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 0990CL in Dimethyl

Sulfoxide (DMSO).

Materials:

Calibrated analytical balance

0990CL solid powder (MW: 343.42 g/mol )

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Sterile, positive displacement pipette with appropriate tips
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e \ortex mixer

Calculation: To prepare a 10 mM stock solution, the required mass of 0990CL must be
calculated.

e Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

e For 1 mL of 10 mM stock:

o Mass = (0.010 mol/L) x (0.001 L) x (343.42 g/mol ) = 0.0034342 g = 3.43 mg

Procedure:

Weighing: Carefully weigh out 3.43 mg of 0990CL powder on an analytical balance and
transfer it to a sterile vial.

¢ Solvent Addition: Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the vial
containing the 0990CL powder.

» Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary.

» Aliquotting: Dispense the solution into smaller, single-use aliquots in sterile, light-protected
(amber) microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the
compound from light degradation.

o Labeling: Clearly label each aliquot with the compound name (0990CL), concentration (10
mM), solvent (DMSO), and preparation date.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the 0990CL compound.

e Solid Compound: The solid powder should be stored in a dry, dark environment. For short-
term storage (days to weeks), 0-4°C is recommended. For long-term storage (months to
years), -20°C is optimal.
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e Stock Solution:

o Long-Term: Store the DMSO stock solution aliquots at -20°C for long-term use (months to
years).

o Short-Term: For frequent use, an aliquot can be stored at 4°C for a few days, protected
from light.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can lead to degradation
of the compound. It is standard procedure to use single-use aliquots.

Experimental Workflow and Visualization
Example Experimental Workflow: cAMP Inhibition Assay

This workflow outlines a typical cell-based assay to validate the inhibitory activity of 0990CL on
Gai-coupled receptor signaling.
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Preparation
1. Cell Culture
(e.g., CHO cells expressing a2-adrenergic receptor)

2. Compound Dilution
(Prepare working solutions of 0990CL from -20°C stock)

Expeliment

3. Pre-treatment
(Incubate cells with various concentrations of 0990CL)

4. Stimulation

(Add Gai agonist, e.g., UK 14,304, and Forskolin to stimulate cAMP production)

5. Cell Lysis
(Stop reaction and lyse cells to release intracellular cAMP)

Anevsis
6. CAMP Detection
(Measure cAMP levels using ELISA, HTRF, or similar assay)

l

7. Data Analysis
(Plot dose-response curve and calculate 1C50 for 0990CL)
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Caption: Workflow for a cAMP inhibition assay.
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Gai Signhaling Pathway Inhibited by 0990CL

0990CL inhibits the Gai subunit of the heterotrimeric G protein. This action prevents the Gai-
mediated inhibition of adenylyl cyclase, thereby affecting downstream cAMP levels and related

cellular processes.
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Caption: Gai signaling pathway and the inhibitory action of 0990CL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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